Cas no 51771-49-4 (valechlorine)

valechlorine structure
valechlorine structure
Product Name:valechlorine
CAS No:51771-49-4
Molecular Formula:C22H31O8Cl
Molecular Weight:458.92974
CID:1080318
PubChem ID:71522011

valechlorine Properties

Names and Identifiers

    • Valechlorin
    • valechlorine
    • Valtrate chlorohydrin
    • 1,1'-[(1S,6S,7S,7aS)-4-[(Acetyloxy)methyl]-7-(chloromethyl)-1,6,7,7a-tetrahydro-7-hydroxycyclopenta[c]pyran-1,6-diyl] bis(3-methylbutanoate)
    • DTXSID101101121
    • 51771-49-4
    • [(1S,6S,7S,7aS)-4-(acetyloxymethyl)-7-(chloromethyl)-7-hydroxy-1-(3-methylbutanoyloxy)-6,7a-dihydro-1H-cyclopenta[c]pyran-6-yl] 3-methylbutanoate
    • FS-7075
    • CS-0032133
    • AKOS037514498
    • HY-N4120
    • (1S,6S,7S,7aS)-4-[(acetyloxy)methyl]-7-(chloromethyl)-7-hydroxy-1-[(3-methylbutanoyl)oxy]-1H,6H,7aH-cyclopenta[c]pyran-6-yl 3-methylbutanoate
    • DA-78816
    • SCHEMBL26561954
    • 1,1a(2)-[(1S,6S,7S,7aS)-4-[(Acetyloxy)methyl]-7-(chloromethyl)-1,6,7,7a-tetrahydro-7-hydroxycyclopenta[c]pyran-1,6-diyl] bis(3-methylbutanoate)
    • InChIKey： HHVCVAIASNFMBE-KVJIRVJXSA-N
    • Inchi： InChI=1S/C22H31ClO8/c1-12(2)6-18(25)30-17-8-16-15(9-28-14(5)24)10-29-21(20(16)22(17,27)11-23)31-19(26)7-13(3)4/h8,10,12-13,17,20-21,27H,6-7,9,11H2,1-5H3/t17-,20+,21-,22+/m0/s1
    • SMILES： CC(C)CC(=O)OC1C=C2C(C1(CCl)O)C(OC=C2COC(=O)C)OC(=O)CC(C)C

Computed Properties

  • Exact Mass: 458.170746g/mol
  • Surface Charge: 0
  • XLogP3: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 12
  • Monoisotopic Mass: 458.170746g/mol
  • Monoisotopic Mass: 458.170746g/mol
  • Topological Polar Surface Area: 108Ų
  • Heavy Atom Count: 31
  • Complexity: 757
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 3.32140
  • PSA: 51.80000
  • Solubility: Slightly soluble (1.7 g/l) (25 º C),
  • Color/Form: Oil
  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),

valechlorine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AG20240-20mg
valechlorine
 51771-49-4 98%
20mg
 $635.00 2024-04-19
Chengdu Biopurify Phytochemicals Ltd
BPF0622-20mg
Valechlorine Chloride
 51771-49-4 98%
20mg
 $290 2023-09-19
TargetMol Chemicals
TN2293-5 mg
Valechlorine
 51771-49-4 98%
5mg
 ￥ 950
TRC
V218190-2.5mg
valechlorine
 51771-49-4
2.5mg
 $ 180.00 2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1102537-1g
Valechlorine
 51771-49-4 98%
1g
 ￥9912.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
V22500-0.1mL
Chlorovaltrate
 51771-49-4 ,HPLC≥98%
0.1ml
 ¥1648.0 2023-09-06
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2293-1 mg
Valechlorine
 51771-49-4
1mg
 ￥1377.00 2022-04-26

valechlorine Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:51771-49-4)
MR./MRS.:ZHANG SHUO
Phone:13122891558
Email:hepeng20160718@foxmail.com

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